Cas no 220844-49-5 (1-ethyl-1H-indol-5-amine)

1-ethyl-1H-indol-5-amine structure
1-ethyl-1H-indol-5-amine structure
Product Name:1-ethyl-1H-indol-5-amine
CAS No:220844-49-5
MF:C10H12N2
MW:160.215682029724
CID:244047
PubChem ID:18475534
Update Time:2025-04-19

1-ethyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-amine,1-ethyl-
    • 1-Ethyl-1H-indol-5-amine
    • 1-Ethyl-5,6-dimethoxy-2,3-dihydroindol
    • 1-ethyl-5,6-dimethoxy-2,3-dihydro-indole
    • 1-ethyl-5,6-dimethyl-1H-benzoimidazole
    • 1-ethyl-5,6-dimethyl-benzimidazole
    • 1-ethyl-5-amino-1H-indole
    • 1-ethyl-5-aminoindole
    • 1H-Indole, 1-ethyl-2,3-dihydro-5,6-dimethoxy-
    • 5-amino-1-ethyl-(1H)-indole
    • CTK1J1658
    • N-ethyl-5,6-dimethoxyindoline
    • SureCN9479702
    • 220844-49-5
    • 1-ethyl-1H-indol-5-ylamine
    • 1H-Indol-5-amine,1-ethyl-(9CI)
    • IUYBQQPHRWZTTB-UHFFFAOYSA-N
    • 1-ethylindol-5-amine
    • EN300-54519
    • AKOS009350245
    • SCHEMBL218056
    • 1-ethyl-1H-indol-5-amine
    • Inchi: 1S/C10H12N2/c1-2-12-6-5-8-7-9(11)3-4-10(8)12/h3-7H,2,11H2,1H3
    • InChI Key: IUYBQQPHRWZTTB-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=C(C=CC1=2)N)CC

Computed Properties

  • Exact Mass: 160.10016
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 31Ų

Experimental Properties

  • PSA: 30.95

1-ethyl-1H-indol-5-amine Pricemore >>

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